Cas no 1361893-62-0 (5-Bromo-3-fluoro-2-(trifluoromethoxy)pyridine)

• Product Name: 5-Bromo-3-fluoro-2-(trifluoromethoxy)pyridine
• CAS No: 1361893-62-0
• MF: C₆H₂BrF₄NO
• MW: 259.983794689178
• MDL: MFCD25451808
• CID: 4590754
• PubChem ID: 89964458
• Update Time: 2025-10-22

5-Bromo-3-fluoro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-fluoro-2-(trifluoromethoxy)pyridine
• 5-Bromo-3-fluoro-2-trifluoromethoxy-pyridine
• CS-B1720
• E74858
• 1361893-62-0
• SCHEMBL15467385
• YSTFAASXGKFLQW-UHFFFAOYSA-N
• C6H2BrF4NO
• BS-45195

• MDL： MFCD25451808
• Inchi： 1S/C6H2BrF4NO/c7-3-1-4(8)5(12-2-3)13-6(9,10)11/h1-2H
• InChI Key： YSTFAASXGKFLQW-UHFFFAOYSA-N
• SMILES： C1(OC(F)(F)F)=NC=C(Br)C=C1F

Computed Properties

• Exact Mass: 258.92559g/mol
• Monoisotopic Mass: 258.92559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 22.1Ų

Additional information on 5-Bromo-3-fluoro-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 5-Bromo-3-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1361893-62-0)

5-Bromo-3-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1361893-62-0) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique bromo, fluoro, and trifluoromethoxy substituents, offers exceptional reactivity and versatility, making it a valuable building block in synthetic chemistry. Its molecular structure, C6H2BrF4NO, combines halogenated and fluorinated groups, which are increasingly sought after for their ability to enhance the physicochemical properties of target molecules.

In recent years, the demand for halogenated pyridines like 5-Bromo-3-fluoro-2-(trifluoromethoxy)pyridine has surged due to their pivotal role in drug discovery and development. Researchers are particularly interested in its potential applications as a pharmaceutical intermediate or agrochemical precursor. The compound's electron-withdrawing groups contribute to its stability and reactivity, enabling precise modifications in synthetic pathways. This aligns with the growing trend of fluorinated compounds in medicinal chemistry, where fluorine incorporation is known to improve bioavailability and metabolic stability.

From an industrial perspective, CAS No. 1361893-62-0 is often utilized in the synthesis of advanced materials, including liquid crystals and organic electronic components. Its trifluoromethoxy moiety is particularly noteworthy, as it imparts unique electronic properties that are beneficial in optoelectronic applications. This has led to increased inquiries from manufacturers and researchers exploring high-performance materials for next-generation technologies.

One of the most frequently asked questions about 5-Bromo-3-fluoro-2-(trifluoromethoxy)pyridine revolves around its synthetic routes and scalability. Recent advancements in catalytic fluorination and cross-coupling reactions have streamlined its production, addressing concerns about cost-efficiency and environmental impact. Additionally, its compatibility with green chemistry principles has made it a subject of interest for sustainable synthesis initiatives.

The compound's spectroscopic data and analytical characterization are also critical topics among chemists. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis are commonly employed to ensure purity and quality, especially for high-value applications. This emphasis on quality control reflects the broader industry shift toward precision chemistry and regulatory compliance.

In summary, 5-Bromo-3-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1361893-62-0) represents a cutting-edge compound with multifaceted applications. Its relevance to drug development, material science, and sustainable chemistry positions it as a key player in modern research and industrial innovation. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in the evolution of functionalized pyridines and fluorinated building blocks.